(Z)-2-(3,4-dichlorobenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl morpholine-4-carboxylate

• IUPAC Name: [(2Z)-2-[(3,4-dichlorophenyl)methylidene]-3-oxo-1-benzofuran-6-yl] morpholine-4-carboxylate
• InChI: InChI=1S/C20H15Cl2NO5/c21-15-4-1-12(9-16(15)22)10-18-19(24)14-3-2-13(11-17(14)28-18)27-20(25)23-5-7-26-8-6-23/h1-4,9-11H,5-8H2/b18-10-
• InChI Key: RAXPTKLKBZLPKT-ZDLGFXPLSA-N
• Canonical SMILES: C1COCCN1C(=O)OC2=CC3=C(C=C2)C(=O)C(=CC4=CC(=C(C=C4)Cl)Cl)O3
• Isomeric SMILES: C1COCCN1C(=O)OC2=CC3=C(C=C2)C(=O)/C(=C/C4=CC(=C(C=C4)Cl)Cl)/O3
• Molecular Formula: C20H15Cl2NO5
• Molecular Weight: 420.2 g/mol

Description

(Z)-2-(3,4-dichlorobenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl morpholine-4-carboxylate is a useful research compound. Its molecular formula is C20H15Cl2NO5 and its molecular weight is 420.24. The purity is usually 95%.
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Scientific Research Applications

Zinc Complexes and Coordination Polymers

Research has shown that zinc complexes with tricarballylic acid and Lewis bases have unique structures and potential applications in the design and synthesis of compounds with open frameworks. Such complexes have been characterized using crystallographic and physicochemical techniques, revealing insights into metal–organic polymers and coordination polymers (Vlahou et al., 2006).

Photophysical Characterization

The photophysical properties of certain morpholine derivatives have been studied, including their absorption spectra in various solutions and emission properties. This research provides valuable insights into the electronic structure and spectral transitions of these compounds, which could be significant in various scientific applications (Chin et al., 2010).

Schiff Base-Type Zinc(II) Complex

A Schiff base-type Zinc(II) complex has been synthesized and characterized. The study of its crystal structure and spectroscopic properties, along with density functional theory calculations, offers insights into the molecular architecture and potential applications in material science and coordination chemistry (Chai et al., 2016).

Synthesis of Benzo[e]-1,3,4-triazepine Derivatives

Research on the synthesis of Benzo[e]-1,3,4-triazepine derivatives from 2-Aminobenzophenones has contributed to the understanding of the chemical pathways and mechanisms in organic synthesis. Such studies are crucial for developing new pharmaceuticals and advanced materials (Ishiwaka et al., 1970).

Amine Coordination to Pd-N-heterocyclic Carbene Complexes

Investigations into the reaction of 2-chlorobenzylamine with Pd-N-heterocyclic carbene complexes have provided valuable information on the formation of dimeric complexes and their potential applications in catalysis and material science (Lewis et al., 2009).